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Compound of Interest

Compound Name: Enpp-1-IN-5

Cat. No.: B12424061

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of Enpp-1-IN-5, a potent

inhibitor of Ectonucleotide Pyrophosphatase/Phosphodiesterase 1 (ENPP1). This document

details its chemical properties, mechanism of action, relevant signaling pathways, and

experimental protocols for its use in research settings.

Chemical Properties
Enpp-1-IN-5 is a small molecule inhibitor with the CAS number 2230916-95-5. Its chemical and

physical properties are summarized in the table below for easy reference.
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Property Value Reference

CAS Number 2230916-95-5

Molecular Formula C17H28N2O7

Molecular Weight 410.49 g/mol

IUPAC Name

2-amino-6,7-dimethoxy-4-[4-[2-

(sulfamoylamino)ethyl]piperidin

-1-yl]quinazoline

Appearance White to off-white solid powder

Solubility

Soluble in DMSO. For in vivo

use, formulations in PEG300,

Tween-80, and saline, or in

SBE-β-CD and saline, or in

corn oil have been described.

Storage
Store at -20°C for the solid and

for solutions in DMSO.

Mechanism of Action and Signaling Pathway
Enpp-1-IN-5 is a potent and selective inhibitor of ENPP1. ENPP1 is a type II transmembrane

glycoprotein that plays a crucial role in hydrolyzing extracellular nucleotides, most notably

cyclic GMP-AMP (cGAMP). cGAMP is a key second messenger in the cGAS-STING (cyclic

GMP-AMP synthase - stimulator of interferon genes) signaling pathway, a critical component of

the innate immune system that detects cytosolic DNA and triggers an immune response.

By inhibiting ENPP1, Enpp-1-IN-5 prevents the degradation of extracellular cGAMP. This leads

to an accumulation of cGAMP, which can then activate the STING pathway in neighboring

immune cells. Activation of STING initiates a signaling cascade that results in the production of

type I interferons and other pro-inflammatory cytokines, thereby mounting an anti-tumor or anti-

viral immune response. This mechanism of action makes Enpp-1-IN-5 a promising candidate

for investigation in immuno-oncology and infectious diseases.
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Mechanism of Action of Enpp-1-IN-5
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Mechanism of action of Enpp-1-IN-5 in the cGAS-STING pathway.

Experimental Protocols
The following are generalized experimental protocols derived from publicly available

information, including patent literature. Researchers should adapt these protocols to their

specific experimental needs and cell/animal models.

In Vitro ENPP1 Inhibition Assay
A common method to assess the inhibitory activity of compounds like Enpp-1-IN-5 is a cell-free

enzymatic assay.

Methodology:

Reagents: Recombinant human ENPP1, a suitable substrate (e.g., p-nitrophenyl 5’-

thymidine monophosphate, pNP-TMP), and Enpp-1-IN-5 at various concentrations.

Procedure:
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Incubate recombinant ENPP1 with varying concentrations of Enpp-1-IN-5 in an

appropriate buffer.

Initiate the enzymatic reaction by adding the substrate.

Monitor the hydrolysis of the substrate over time by measuring the absorbance of the

product (e.g., p-nitrophenol) at a specific wavelength.

Data Analysis: Calculate the rate of reaction at each inhibitor concentration. Determine the

IC50 value by plotting the percent inhibition against the logarithm of the inhibitor

concentration and fitting the data to a dose-response curve.

Cell-Based cGAMP Hydrolysis Assay
This assay measures the ability of an inhibitor to prevent the degradation of extracellular

cGAMP by cells expressing ENPP1.

Methodology:

Cell Culture: Use a cell line that endogenously expresses high levels of ENPP1 or has been

engineered to overexpress it.

Procedure:

Plate the cells and allow them to adhere.

Pre-incubate the cells with different concentrations of Enpp-1-IN-5.

Add a known concentration of cGAMP to the cell culture medium.

After a set incubation period, collect the supernatant.

Quantification: Measure the amount of remaining cGAMP in the supernatant using methods

such as LC-MS/MS.

Data Analysis: Calculate the percentage of cGAMP protection at each concentration of

Enpp-1-IN-5 and determine the IC50 value.
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General Workflow for In Vitro cGAMP Hydrolysis Assay
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Generalized workflow for an in vitro cGAMP hydrolysis assay.
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In Vivo Efficacy Studies
In vivo studies are crucial to evaluate the therapeutic potential of Enpp-1-IN-5. The following

provides a general framework for a tumor model study.

Methodology:

Animal Model: Utilize a syngeneic tumor model in immunocompetent mice (e.g., CT26

colorectal carcinoma or 4T1 breast cancer models).

Tumor Implantation: Subcutaneously implant tumor cells into the flank of the mice.

Treatment: Once tumors are established, randomize the mice into treatment and control

groups. Administer Enpp-1-IN-5 via an appropriate route (e.g., oral gavage) at a

predetermined dose and schedule. The vehicle used for the control group should match the

formulation of the drug.

Monitoring: Measure tumor volume regularly using calipers. Monitor the body weight and

overall health of the animals.

Endpoint Analysis: At the end of the study, euthanize the animals and excise the tumors for

further analysis (e.g., weighing, immunohistochemistry for immune cell infiltration). Spleens

and lymph nodes can also be collected for immunological analysis (e.g., flow cytometry).

Data Analysis: Compare tumor growth curves between the treatment and control groups.

Analyze immunological parameters to assess the effect of Enpp-1-IN-5 on the tumor

microenvironment.

Quantitative Data
The following table summarizes available quantitative data for Enpp-1-IN-5 and other relevant

ENPP1 inhibitors for comparative purposes.
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Compound Target Assay IC50 / Ki Reference

Enpp-1-IN-5 ENPP1 Not specified Potent inhibitor

Enpp-1-IN-19 ENPP1
cGAMP

hydrolysis
IC50 = 68 nM

Enpp-1-IN-13 ENPP1 Not specified IC50 = 1.29 µM

Enpp-1-IN-12 ENPP1 Not specified Ki = 41 nM

ENPP1 Inhibitor

C
ENPP1 Cell-free assay IC50 = 0.26 µM

Note: "Potent inhibitor" for Enpp-1-IN-5 is stated in the search results, but a specific IC50 value

was not found in the provided snippets. The other compounds are listed to provide a context of

the potency of known ENPP1 inhibitors.

Conclusion
Enpp-1-IN-5 is a valuable research tool for investigating the role of the cGAS-STING pathway

in various physiological and pathological processes. Its ability to potentiate the innate immune

response through the inhibition of ENPP1 makes it a compound of significant interest for the

development of novel therapeutics in oncology and infectious diseases. The information and

protocols provided in this guide are intended to facilitate further research and drug

development efforts centered on this promising molecule.

To cite this document: BenchChem. [Enpp-1-IN-5: A Technical Guide for Researchers].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12424061/docs#enpp-1-in-5-a-technical-guide-for-
researchers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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